Kushenol C
Kushenol C
(2R,3R)-2-(2,4-dihydroxyphenyl)-3,7-dihydroxy-5-methoxy-8-[(2R)-5-methyl-2-prop-1-en-2-ylhex-4-enyl]-2,3-dihydrochromen-4-one is a natural product found in Gentiana macrophylla and Sophora flavescens with data available.
Brand Name:
Vulcanchem
CAS No.:
99119-69-4
VCID:
VC21193598
InChI:
InChI=1S/C26H30O7/c1-13(2)6-7-15(14(3)4)10-18-20(29)12-21(32-5)22-23(30)24(31)26(33-25(18)22)17-9-8-16(27)11-19(17)28/h6,8-9,11-12,15,24,26-29,31H,3,7,10H2,1-2,4-5H3/t15-,24+,26-/m1/s1
SMILES:
CC(=CCC(CC1=C(C=C(C2=C1OC(C(C2=O)O)C3=C(C=C(C=C3)O)O)OC)O)C(=C)C)C
Molecular Formula:
C26H30O7
Molecular Weight:
454.5 g/mol
Kushenol C
CAS No.: 99119-69-4
Cat. No.: VC21193598
Molecular Formula: C26H30O7
Molecular Weight: 454.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (2R,3R)-2-(2,4-dihydroxyphenyl)-3,7-dihydroxy-5-methoxy-8-[(2R)-5-methyl-2-prop-1-en-2-ylhex-4-enyl]-2,3-dihydrochromen-4-one is a natural product found in Gentiana macrophylla and Sophora flavescens with data available. |
|---|---|
| CAS No. | 99119-69-4 |
| Molecular Formula | C26H30O7 |
| Molecular Weight | 454.5 g/mol |
| IUPAC Name | (2R,3R)-2-(2,4-dihydroxyphenyl)-3,7-dihydroxy-5-methoxy-8-[(2R)-5-methyl-2-prop-1-en-2-ylhex-4-enyl]-2,3-dihydrochromen-4-one |
| Standard InChI | InChI=1S/C26H30O7/c1-13(2)6-7-15(14(3)4)10-18-20(29)12-21(32-5)22-23(30)24(31)26(33-25(18)22)17-9-8-16(27)11-19(17)28/h6,8-9,11-12,15,24,26-29,31H,3,7,10H2,1-2,4-5H3/t15-,24+,26-/m1/s1 |
| Standard InChI Key | QKEDJCCCNZWOBS-SGOPFIAHSA-N |
| Isomeric SMILES | CC(=CC[C@H](CC1=C2C(=C(C=C1O)OC)C(=O)[C@@H]([C@H](O2)C3=C(C=C(C=C3)O)O)O)C(=C)C)C |
| SMILES | CC(=CCC(CC1=C(C=C(C2=C1OC(C(C2=O)O)C3=C(C=C(C=C3)O)O)OC)O)C(=C)C)C |
| Canonical SMILES | CC(=CCC(CC1=C2C(=C(C=C1O)OC)C(=O)C(C(O2)C3=C(C=C(C=C3)O)O)O)C(=C)C)C |
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